Cas no 62826-45-3 (1,2-Propanediol, 3-(2-fluorophenyl)-)
62826-45-3 structure
Product Name:1,2-Propanediol, 3-(2-fluorophenyl)-
CAS No:62826-45-3
MF:C9H11FO2
MW:170.180846452713
CID:4078728
PubChem ID:12407153
Update Time:2025-04-22
1,2-Propanediol, 3-(2-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3-(2-fluorophenyl)-
- 3-(2-Fluorophenyl)-1,2-propanediol
- DTXSID901296954
- 62826-45-3
- 3-(2-fluorophenyl)propane-1,2-diol
-
- Inchi: 1S/C9H11FO2/c10-9-4-2-1-3-7(9)5-8(12)6-11/h1-4,8,11-12H,5-6H2
- InChI Key: ZDEWXJYNCBKUGV-UHFFFAOYSA-N
- SMILES: C(O)C(O)CC1=CC=CC=C1F
Computed Properties
- Exact Mass: 170.07430775Da
- Monoisotopic Mass: 170.07430775Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.5Ų
1,2-Propanediol, 3-(2-fluorophenyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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